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Compound of Interest

Compound Name:
4-nitro-1-(phenoxyacetyl)-1H-

pyrazole

Cat. No.: B4338706

Get Quote

Executive Summary & Compound Profile
This guide defines the standard operating procedure (SOP) for the disposal of 4-nitro-1-
(phenoxyacetyl)-1H-pyrazole. As a researcher, you must recognize that this compound is not

merely an inert organic solid; it is a reactive N-acylating agent.

Structurally, the electron-withdrawing nitro group at the 4-position of the pyrazole ring

significantly increases the electrophilicity of the carbonyl carbon. Consequently, this compound

is susceptible to hydrolysis and nucleophilic attack, making it a potential contact hazard and a

reactive risk in mixed-waste streams.
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Property Data

Chemical Class N-Acyl Pyrazole (Reactive Intermediate)

Primary Hazard Acylating Agent / Severe Eye Irritant

Degradation Products
4-Nitro-1H-pyrazole (CAS 2075-46-9) &

Phenoxyacetic acid

Physical State Solid (typically off-white to yellow powder)

Solubility
Soluble in organic solvents (DCM, DMSO);

reacts with water

Hazard Identification & Risk Assessment
Before disposal, you must understand the specific risks associated with the intact molecule

versus its hydrolysis products.

Reactivity Hazard: The N-acyl bond is labile. Contact with nucleophiles (amines, alcohols,

water) will cleave the molecule. In a waste container, uncontrolled reaction with protic

solvents can generate heat and pressure.

Toxicological Hazard:

Intact Molecule: Highly irritating to mucous membranes and eyes due to its acylating

capability.

By-product (4-Nitro-1H-pyrazole): Classified as Acute Tox. 4 (Oral) and causes Serious

Eye Damage (Category 1) [1].[1]

Physical Hazard: Combustible solid. Fine dust may form explosive mixtures with air.

Disposal Protocols
Core Directive: The preferred method of disposal is High-Temperature Incineration via a

licensed hazardous waste contractor. However, due to its reactivity, pre-treatment (quenching)

is recommended for quantities >500 mg to prevent downstream reactions in waste drums.
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Protocol A: Chemical Quenching (Recommended for >500 mg)
Use this protocol to deactivate the acylating potential before placing in the waste stream.

Dissolution: Dissolve the waste material in a minimal amount of Dichloromethane (DCM) or

Ethyl Acetate.

Hydrolysis: Slowly add an equal volume of 1M Sodium Hydroxide (NaOH) or saturated

Sodium Bicarbonate (

) solution.

Agitation: Stir vigorously for 30–60 minutes. The base will cleave the N-acyl bond.

Observation: The organic layer may change color as the 4-nitropyrazole is released.

Separation & Packaging:

The mixture now contains Sodium Phenoxyacetate and Sodium 4-nitropyrazolide (water-

soluble).

Do not separate layers. Pour the entire emulsion into a waste container labeled "Basic

Organic Waste (Halogenated if DCM used)".

Label Declaration: Explicitly list "Contains 4-Nitropyrazole and Phenoxyacetic acid salts."

Protocol B: Direct Solid Disposal (Small Quantities <500 mg)
Use this protocol only for small scraps or contaminated solid waste (gloves, paper).

Containment: Place the solid waste directly into a sealable polyethylene bag or a wide-mouth

high-density polyethylene (HDPE) jar.

Segregation: Do NOT mix with strong oxidizers or free amines.

Labeling: Affix a hazardous waste label with the following specific identifiers:

Chemical Name: 4-Nitro-1-(phenoxyacetyl)-1H-pyrazole

Hazard Checkbox: Toxic, Irritant.[2][3][4][5]
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Visualization: Reactivity & Disposal Pathway
The following diagram illustrates the chemical fate of the compound during the quenching

process, highlighting the transition from a reactive intermediate to stable salt forms.
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Figure 1: Chemical quenching pathway converting the reactive acyl pyrazole into stable, water-

soluble salts for safe disposal.

Emergency Procedures
Scenario Immediate Action

Skin Contact

Brush off dry particles first.[1][4] Rinse with

copious water for 15 minutes.[2][3][6] The

compound may hydrolyze on wet skin, releasing

acid—treat as a chemical burn.

Eye Contact

Urgent: Rinse cautiously with water for >15

minutes.[1][2][3][6] Remove contact lenses.[1][2]

[3][4] Seek immediate ophthalmological

attention (Risk of serious damage).[1]

Spill (Solid)

Do not dry sweep. Cover with wet sand or

vermiculite to avoid dust. Scoop into a waste

container.

Spill (Solution)

Absorb with inert material (vermiculite/chem-

mat). Do not use combustible materials like

sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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